5-Chloro-4-(6,7-diethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)-2-methoxyphenol

Specification

• Molecular Formula: C20H24ClNO4
• Molecular Weight: 377.9 g/mol
• IUPAC Name: 5-chloro-4-(6,7-diethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)-2-methoxyphenol
• Standard InChI: InChI=1S/C20H24ClNO4/c1-4-25-18-8-12-6-7-22-20(13(12)9-19(18)26-5-2)14-10-17(24-3)16(23)11-15(14)21/h8-11,20,22-23H,4-7H2,1-3H3
• Standard InChI Key: MIOCKRHUPUDHKN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C2C(NCCC2=C1)C3=CC(=C(C=C3Cl)O)OC)OCC

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Nomenclature

5-Chloro-4-(6,7-diethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)-2-methoxyphenol is a polycyclic organic compound with a molecular weight of 377.9 g/mol. Its IUPAC name systematically describes the arrangement of functional groups: a chlorine atom at position 5, a methoxy group at position 2, and a 6,7-diethoxy-substituted tetrahydroisoquinoline moiety at position 4 of the phenolic ring. The compound is recognized by multiple synonyms, including TCMDC-124488, GNF-Pf-5254, and CHEMBL532987, reflecting its inclusion in diverse chemical libraries.

Table 1: Key Identifiers and Synonyms

Property	Value
Molecular Formula	C₂₀H₂₄ClNO₄
Molecular Weight	377.9 g/mol
IUPAC Name	5-Chloro-4-(6,7-diethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)-2-methoxyphenol
CAS Registry Number	Not publicly disclosed
Notable Synonyms	TCMDC-124488, GNF-Pf-5254, MMV008956, CHEMBL532987

Synthesis and Manufacturing Challenges

Table 2: Key Reaction Considerations

Parameter	Detail
Key Intermediates	6,7-Diethoxy-1,2,3,4-tetrahydroisoquinoline, 5-chloro-2-methoxyphenol
Coupling Methods	Ullmann reaction, SNAr, or transition-metal catalysis
Protecting Groups	tert-Butyldimethylsilyl (TBS) for phenolic -OH
Purification Techniques	Column chromatography, recrystallization

Analytical Characterization

Mass spectrometric analysis (LC-MS) would likely show a molecular ion peak at m/z 377.9, with fragmentation patterns reflecting cleavage at the C-N bond linking the two aromatic systems. Nuclear magnetic resonance (NMR) spectra would reveal distinct signals for the ethoxy methyl groups (δ 1.2–1.4 ppm), aromatic protons (δ 6.5–7.5 ppm), and the phenolic hydroxyl (δ 9.5–10.5 ppm).

Research Findings and Biological Relevance

Comparative Analysis with Analogues

Tetrahydroisoquinoline derivatives exhibit diverse pharmacological activities, including:

• Antimicrobial Effects: Halogenated variants disrupt microbial cell membranes.

• Anticancer Properties: DNA intercalation and topoisomerase inhibition.

• Neuromodulation: Interaction with G-protein-coupled receptors.

While 5-chloro-4-(6,7-diethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)-2-methoxyphenol shares these motifs, its specific biological profile requires empirical investigation.

Future Research Directions

Synthesis Optimization

Priority areas include:

• Developing enantioselective routes to access stereochemically pure forms.

• Streamlining coupling reactions to improve yields beyond current estimates of <50%.

Biological Screening

• In Vitro Assays: Antimicrobial, anticancer, and receptor-binding studies.

• ADMET Profiling: Absorption, distribution, metabolism, excretion, and toxicity analysis.

Computational Modeling

• Molecular dynamics simulations to predict binding modes with biological targets.

• Density functional theory (DFT) calculations to optimize synthetic pathways.